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Compound of Interest

Compound Name: Methyl dihydrojasmonate

Cat. No.: B183056 Get Quote

For researchers, scientists, and professionals in drug development, the quality and consistency

of chemical reagents are paramount. Methyl dihydrojasmonate, a widely used fragrance and

flavor compound, also finds applications in various research fields. This guide provides a head-

to-head comparison of prominent suppliers of Methyl dihydrojasmonate, focusing on key

quality attributes to aid in the selection of the most suitable material for laboratory and

development needs.

The purity, isomeric ratio, and impurity profile of Methyl dihydrojasmonate can significantly

impact experimental outcomes. While many suppliers offer this compound, the specifications

and available data can vary. This comparison summarizes publicly available data from various

suppliers and outlines experimental protocols for independent verification.

Key Quality Parameters for Comparison
The critical quality attributes for Methyl dihydrojasmonate in a research context include:

Purity: The percentage of Methyl dihydrojasmonate in the product.

Isomer Distribution: The ratio of the cis and trans isomers, which can influence the biological

activity and odor profile.[1]

Impurities: The presence and concentration of any residual starting materials, by-products, or

solvents.
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Consistency: The batch-to-batch reproducibility of the product's specifications.

Supplier Comparison: Publicly Available Data
The following table summarizes the product specifications for Methyl dihydrojasmonate from

a selection of suppliers. It is important to note that this information is based on data provided by

the suppliers on their websites and in technical data sheets. For critical applications, direct

contact with the supplier for lot-specific certificates of analysis is recommended.
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Supplier
Product
Name/Grade

Purity
Specification

Isomer
Information

Notes

Sigma-Aldrich

Methyl

dihydrojasmonat

e, mixture of cis

and trans, ≥96%,

FG

≥96%[2]
Mixture of cis

and trans[2]

Food Grade

(FG), Kosher,

Halal certified.[2]

ACS

International

Methyl Dihydro

Jasmonate HC

30

> 97.0 % (Sum

of isomers)[3]

>30.0 % (Cis

isomer)[3]

Stabilized with

500 ppm BHT.[3]

Smolecule

Methyl

dihydrojasmonat

e

>98%[4] Not specified

States potential

anti-cancer

properties in

research.[4]

MedchemExpres

s

Methyl

dihydrojasmonat

e

98.0%[5] Not specified
For research use

only.[5]

Zhejiang NHU

Co., Ltd.

Methyl

dihydrojasmonat

e

≥98.0%[6] Not specified

Offers a version

with and without

BHT stabilizer.[6]

Santa Cruz

Biotechnology

Methyl

Dihydrojasmonat

e (cis- and trans-

mixture)

≥98%[7]
cis- and trans-

mixture[7]

For Research

Use Only.[7]

TCI America

Methyl

Dihydrojasmonat

e (cis- and trans-

mixture)

≥95.0% (GC)[8]
cis- and trans-

mixture[8]

Chem-Impex

Methyl

dihydrojasmonat

e, mixture of cis

and trans

98 - 100% (GLC)

[9]

Mixture of cis

and trans[9]

Food Grade

(FG), Kosher.[9]
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MOLNOVA
MethylDihydrojas

monate

98% purity

(HPLC)
Not specified

NMR data

consistent with

structure.

Sarochem

Sarochem™

Hedione (Methyl

Dihydrojasmonat

e)

99%+ (Lab-

Tested)[10]
Not specified

States it is 100%

pure and free

from additives.

[10]

It is evident that purity levels generally range from ≥95% to >99%. However, a key differentiator

for some suppliers is the specification of the cis-isomer content, which is a critical factor for

certain applications due to its reported higher odor potency and potential for enhanced

biological activity.[1]

Experimental Protocols for Independent Supplier
Evaluation
For rigorous comparison, researchers should consider performing in-house analysis of Methyl
dihydrojasmonate from different suppliers. The following are detailed methodologies for key

experiments.

Purity and Isomer Distribution Analysis by Gas
Chromatography (GC)
Objective: To determine the purity of Methyl dihydrojasmonate and the relative percentage of

cis and trans isomers.

Methodology:

Instrumentation: Gas chromatograph with a Flame Ionization Detector (FID).

Column: A non-polar capillary column (e.g., DB-1 or equivalent, 30 m x 0.25 mm ID, 0.25 µm

film thickness).

Carrier Gas: Helium or Hydrogen at a constant flow rate (e.g., 1 mL/min).
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Oven Temperature Program:

Initial temperature: 100°C, hold for 2 minutes.

Ramp: 10°C/min to 250°C.

Hold at 250°C for 10 minutes.

Injector Temperature: 250°C.

Detector Temperature: 280°C.

Sample Preparation: Prepare a 1% (v/v) solution of Methyl dihydrojasmonate in a suitable

solvent such as ethanol or hexane.

Injection Volume: 1 µL.

Data Analysis: Identify the peaks corresponding to the cis and trans isomers of Methyl
dihydrojasmonate based on their retention times (literature or standard comparison).

Calculate the area percentage of each peak to determine the purity and the cis/trans isomer

ratio.

Sample Preparation

GC Analysis

Data Processing

Methyl Dihydrojasmonate
Sample

Prepare 1% Solution

Ethanol/Hexane

Gas Chromatograph (FID) Inject 1 µL Column Separation FID Detection Obtain Chromatogram Integrate Peak Areas Calculate Purity and
Isomer Ratio

Click to download full resolution via product page

Figure 1. Workflow for GC analysis of Methyl dihydrojasmonate.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 10 Tech Support

https://www.benchchem.com/product/b183056?utm_src=pdf-body
https://www.benchchem.com/product/b183056?utm_src=pdf-body
https://www.benchchem.com/product/b183056?utm_src=pdf-body
https://www.benchchem.com/product/b183056?utm_src=pdf-body-img
https://www.benchchem.com/product/b183056?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b183056?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Identification and Structural Confirmation by Nuclear
Magnetic Resonance (NMR) Spectroscopy
Objective: To confirm the chemical structure of Methyl dihydrojasmonate and identify any

major impurities.

Methodology:

Instrumentation: NMR spectrometer (e.g., 400 MHz or higher).

Solvent: Deuterated chloroform (CDCl₃).

Sample Preparation: Dissolve approximately 10-20 mg of the Methyl dihydrojasmonate
sample in 0.6-0.7 mL of CDCl₃.

Experiments:

¹H NMR: To observe the proton environment.

¹³C NMR: To observe the carbon skeleton.

(Optional) 2D NMR (e.g., COSY, HSQC): For more detailed structural elucidation and

assignment of signals.

Data Analysis: Compare the obtained spectra with reference spectra for Methyl
dihydrojasmonate. The chemical shifts, splitting patterns, and integration values of the

signals should be consistent with the expected structure. Unassigned signals may indicate

the presence of impurities.

Impurity Profiling by Gas Chromatography-Mass
Spectrometry (GC-MS)
Objective: To identify and tentatively quantify volatile and semi-volatile impurities.

Methodology:

Instrumentation: Gas chromatograph coupled to a Mass Spectrometer.
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GC Conditions: Use the same or a similar method as described for the GC-FID analysis.

MS Conditions:

Ionization Mode: Electron Ionization (EI) at 70 eV.

Mass Range: m/z 40-400.

Data Analysis: For each peak in the chromatogram, obtain the mass spectrum. Compare the

fragmentation patterns with spectral libraries (e.g., NIST, Wiley) to identify the impurities. The

peak area can be used for semi-quantitative estimation of the impurity levels.
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Figure 2. Logical workflow for supplier evaluation.
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Conclusion and Recommendations
The selection of a Methyl dihydrojasmonate supplier should be guided by the specific

requirements of the intended application. For applications where the olfactory properties or

specific biological activities are critical, suppliers who provide detailed information on the

cis/trans isomer ratio, such as ACS International, may be preferred. For general research use

where high purity is the primary concern, suppliers like Smolecule, MedchemExpress, Zhejiang

NHU Co., Ltd., and Sarochem offer products with ≥98% purity. Sigma-Aldrich provides a well-

characterized standard grade suitable for a range of applications.

Ultimately, for critical research and development projects, it is strongly recommended to

perform an independent evaluation of samples from multiple suppliers using the experimental

protocols outlined in this guide. This will ensure that the selected material meets the necessary

quality and consistency standards for reliable and reproducible experimental results.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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